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Compound of Interest

Compound Name: 5-Methoxy-7-methyl-1H-indole

Cat. No.: B1313558 Get Quote

Essential Safety and Handling Guide for 5-
Methoxy-7-methyl-1H-indole
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for 5-Methoxy-7-methyl-1H-indole, including operational and disposal plans, to

ensure the well-being of laboratory personnel and the integrity of research.

Chemical Identifier:

Name: 5-Methoxy-7-methyl-1H-indole

CAS Number: 61019-05-4

Molecular Formula: C₁₀H₁₁NO

Hazard Summary: 5-Methoxy-7-methyl-1H-indole is classified as a hazardous substance.

Based on available data for the compound and related indole derivatives, it is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1] Indole compounds,

in general, are considered moderately hazardous.
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A comprehensive PPE strategy is crucial when handling 5-Methoxy-7-methyl-1H-indole. The

following table summarizes the recommended PPE:

Protection Type Recommended Equipment Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN 166 (EU) or ANSI

Z87.1 (US) standards. A face

shield should be worn over

goggles if there is a significant

risk of splashing.

To protect eyes from splashes

of the chemical or solvents.

Hand Protection

Chemically resistant gloves

(e.g., nitrile). Inspect gloves

before use and use proper

removal techniques.

To prevent skin contact with

the chemical.

Body Protection

A flame-resistant lab coat.

Long pants and closed-toe

shoes should be worn to cover

all exposed skin.

To prevent skin contact with

the chemical.

Respiratory Protection

A NIOSH-approved respirator

may be required if engineering

controls are insufficient, during

spill cleanup, or when handling

the powder outside of a fume

hood.

To prevent inhalation of the

chemical dust.

Operational Plan for Safe Handling
A systematic approach is essential to minimize exposure and prevent contamination. The

following step-by-step protocol outlines the safe handling of 5-Methoxy-7-methyl-1H-indole.

1. Preparation:

Review Safety Data Sheet (SDS): Before commencing any work, thoroughly review the most

current SDS for 5-Methoxy-7-methyl-1H-indole to be fully aware of its hazards and safety

precautions.
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Prepare a Well-Ventilated Work Area: All handling of this compound, especially in its solid

form, should be conducted in a certified chemical fume hood to minimize inhalation of dust.

Assemble all Necessary Materials: Have all required equipment, including PPE, weighing

paper, spatulas, and appropriate solvents, readily available.

Don Appropriate PPE: Put on the recommended personal protective equipment as detailed

in the table above.

2. Handling:

Weighing: Carefully weigh the solid material within the fume hood to avoid generating dust.

Dissolving: If preparing a solution, slowly add the solid 5-Methoxy-7-methyl-1H-indole to

the solvent to prevent splashing.

Storage: The compound should be stored at 4°C, protected from light, in a tightly sealed

container.[2]

3. Post-Handling:

Decontamination: Thoroughly clean the work area, decontaminating any surfaces that may

have come into contact with the chemical.

Properly Remove and Dispose of PPE: Follow institutional guidelines for the removal and

disposal of contaminated PPE.

Wash Hands: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
Proper disposal of 5-Methoxy-7-methyl-1H-indole and any associated contaminated materials

is critical to prevent environmental contamination and ensure a safe laboratory environment.

Waste Segregation:
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Solid Waste: Collect any solid 5-Methoxy-7-methyl-1H-indole and contaminated

disposable materials (e.g., weighing paper, gloves, pipette tips) in a clearly labeled, sealed

container for hazardous solid waste.

Liquid Waste: Collect any liquid solutions containing 5-Methoxy-7-methyl-1H-indole in a

labeled, sealed container for hazardous liquid waste. Do not mix with incompatible waste

streams.

Labeling:

Immediately label all waste containers with a hazardous waste tag.

Clearly write the full chemical name: "5-Methoxy-7-methyl-1H-indole".

List all other components of the waste mixture, including solvents, with their approximate

percentages.

Indicate the appropriate hazard warnings on the label (e.g., "Irritant," "Handle with Care").

Storage of Waste:

Store the labeled, sealed waste containers in a designated and secure satellite

accumulation area that is well-ventilated and away from incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Under no circumstances should this chemical be disposed of down the drain.
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Parameter Value Reference

CAS Number 61019-05-4

Molecular Weight 161.20 g/mol [2]

Storage Temperature 4°C [2]

Occupational Exposure Limit

(for Indole)
1 mg/m³ [3]
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Safe Handling Workflow for 5-Methoxy-7-methyl-1H-indole
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Caption: Workflow for the safe handling of 5-Methoxy-7-methyl-1H-indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

